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Compound of Interest

Compound Name: Carboxazole

CAS No.: 55808-13-4

Cat. No.: B6602330

Get Quote

Critical Identification & Risk Assessment
⚠️ IMMEDIATE ACTION REQUIRED: Verify Chemical Identity The term "Carboxazole" is

frequently encountered in literature as a non-standard synonym or typographical error for

Carbazole (9H-Carbazole). Less commonly, it may refer to Carboxyamidotriazole (CAI), a

distinct anticancer agent. This guide is engineered for Carbazole (CAS 86-74-8), the primary

heterocyclic scaffold used in drug discovery and optoelectronics.

Parameter Carbazole (Standard) Carboxyamidotriazole (CAI)

CAS Number 86-74-8 99519-84-3

Molecular Formula C₁₂H₉N C₁₇H₁₂Cl₃N₅O₂

Physical State
White/Beige Crystals or

Powder
White to Off-White Solid

Core Hazards

Carcinogen (Cat 2), Aquatic

Toxicity (Acute 1), Skin/Eye

Irritant.

Reproductive Toxicity, Acute

Toxicity.
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Guidance: If your container is labeled "Carboxyamidotriazole," follow the protocols below but

upgrade respiratory protection to P3/P100 due to higher specific potency. The protocols below

are calibrated for Carbazole.

Hazard Landscape & PPE Architecture
Carbazole is a planar tricyclic aromatic compound. While its acute toxicity is moderate, its

chronic carcinogenicity and extreme aquatic toxicity dictate the safety architecture.

PPE Selection Matrix
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Protection Zone
Solid Handling

(Weighing/Transfer
)

Solution Handling

(Dissolved in
DMSO/DCM/DMF)

Rationale &

Causality

Hand Protection
Double Nitrile (0.11

mm min. thickness)

Silver Shield /

Laminate (Inner) +

Nitrile (Outer)

Carbazole is aromatic;

it permeates standard

nitrile slowly.

However, solvents like

DCM/DMSO

permeate nitrile in <5

mins, carrying the

carcinogen through

the skin.

Respiratory
N95 / FFP2

(Minimum)
Fume Hood (Primary)

Solid carbazole

sublimes and creates

fine dust. In solution,

solvent vapors (DCM)

are the primary

inhalation vector.

Eye/Face
Safety Goggles

(Indirect Vent)

Face Shield +

Goggles

Prevent ocular

absorption of dusts

(solid) or splashes

(solution).

Body

Lab Coat (Tyvek

sleeves

recommended)

Chem-Resistant

Apron

Standard cotton coats

absorb aromatic

solutions; Tyvek

provides a barrier

against permeation.

Visualized Safety Logic (DOT Diagram)
The following diagram illustrates the decision logic for PPE selection based on the physical

state and solvent system.
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Start: Handling Carbazole

Determine Physical State

Solid / Powder Solution / Liquid

Risk: Inhalation of Carcinogenic Dust

Sublimation/Dusting

Identify Solvent

Risk: Dermal Absorption via Solvent

Carrier Effect

PPE Protocol A:
- Double Nitrile Gloves

- N95/P2 Mask
- Fume Hood (Optional but Recommended)

PPE Protocol B (High Permeation):
- Silver Shield/Laminate Gloves
- Fume Hood (MANDATORY)

- Chem Apron

DCM, Chloroform, DMF

PPE Protocol C (Low Permeation):
- Double Nitrile (Change every 15 min)

- Fume Hood

Ethanol, Water

Click to download full resolution via product page

Figure 1: Decision logic for selecting Personal Protective Equipment based on Carbazole

physical state and carrier solvent.

Operational Protocols
Protocol A: Weighing & Transfer (Solid State)
Objective: Prevent inhalation of dust and contamination of surfaces.
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Engineering Control: Perform all weighing inside a Chemical Fume Hood or a Powder

Containment Balance Enclosure.

Glove Strategy: Don two pairs of nitrile gloves.

Why? The outer pair takes the brunt of static-clinging dust. If contaminated, strip the outer

pair immediately without exposing skin.

Static Control: Carbazole powder is static-prone. Use an antistatic gun or polonium strip if

available to prevent "jumping" of powder, which aerosolizes the carcinogen.

Transfer: Use a disposable spatula. Do not reuse spatulas to avoid cross-contamination of

other compound stocks.

Protocol B: Solubilization (Liquid State)
Objective: Prevent dermal breakthrough of the carrier solvent.

Solvent Awareness:

DMSO/DMF: These solvents penetrate skin instantly and carry the Carbazole into the

bloodstream. Nitrile gloves offer <5 minutes of protection against DMF.

DCM (Dichloromethane): Permeates nitrile in seconds.

Glove Protocol (For DMSO/DCM):

Layer 1 (Inner): Silver Shield™ (Laminate) or Viton®.

Layer 2 (Outer): Standard Nitrile (for dexterity and grip).

Procedure:

Add solvent to the Carbazole solid slowly to minimize splashing.

Keep the vial capped whenever not actively pipetting.

If a drop falls on the outer glove, IMMEDIATELY remove the outer glove, inspect the inner

laminate glove, and re-glove.
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Disposal & Emergency Response
Disposal Logic: Carbazole is Very Toxic to Aquatic Life (H410). Under no circumstances should

it enter sink drains.

Solid Waste: Collect in a dedicated container labeled "Hazardous Waste - Toxic/Carcinogenic

Solid".

Liquid Waste: Segregate based on solvent (e.g., Halogenated vs. Non-Halogenated). The

label must explicitly state "Contains Carbazole".

Spill Response (Small Scale < 5g):

Evacuate the immediate area of personnel not wearing PPE.

Don PPE: Protocol A (Solid) or Protocol B (Solution).

Containment:

Solid: Cover with wet paper towels (to prevent dust) and scoop into a waste bag.

Solution: Use a spill pillow or vermiculite. Do not use paper towels for DCM spills (rapid

evaporation).

Decontamination: Scrub the surface with a soap/water solution (Carbazole is hydrophobic;

water lifts it physically, surfactants solubilize it).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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